N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide

• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 2-methyl-N-[4-[[2-(5-methyl-2-propan-2-ylphenoxy)acetyl]amino]phenyl]propanamide
• InChI: InChI=1S/C22H28N2O3/c1-14(2)19-11-6-16(5)12-20(19)27-13-21(25)23-17-7-9-18(10-8-17)24-22(26)15(3)4/h6-12,14-15H,13H2,1-5H3,(H,23,25)(H,24,26)
• InChI Key: UYTWFCOILRJOQJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC=C(C=C2)NC(=O)C(C)C

Description

N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide, also known as Darapladib, is a novel drug that has been extensively researched for its therapeutic potential in cardiovascular diseases. Darapladib is a potent inhibitor of lipoprotein-associated phospholipase A2 (Lp-PLA2), an enzyme that is involved in the development and progression of atherosclerosis.

Mechanism of Action

N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide is a reversible inhibitor of Lp-PLA2. Lp-PLA2 is an enzyme that is produced by inflammatory cells, such as macrophages and T-cells, and is present in atherosclerotic plaques. Lp-PLA2 hydrolyzes oxidized phospholipids, which generates pro-inflammatory and pro-atherogenic products. N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide binds to the active site of Lp-PLA2 and inhibits its enzymatic activity, which reduces the hydrolysis of oxidized phospholipids and the generation of pro-inflammatory and pro-atherogenic products.
Biochemical and Physiological Effects:
N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide has been shown to reduce the levels of oxidized phospholipids in atherosclerotic plaques and to reduce the progression of atherosclerosis in animal models and human clinical trials. N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide has also been shown to reduce the levels of inflammatory markers, such as C-reactive protein, in patients with stable coronary heart disease. However, N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide has not been shown to have any significant effects on lipid levels, blood pressure, or glucose metabolism.

Advantages and Limitations for Lab Experiments

N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide is a potent and selective inhibitor of Lp-PLA2, which makes it a valuable tool for studying the role of Lp-PLA2 in atherosclerosis and other inflammatory diseases. However, N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide is a relatively new drug and its long-term safety and efficacy have not been fully established. In addition, N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide is a complex molecule that requires specialized synthetic and analytical techniques for its preparation and characterization.

Future Directions

There are several potential future directions for research on N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide. One area of interest is the development of more potent and selective inhibitors of Lp-PLA2 that can be used for the treatment of atherosclerosis and other inflammatory diseases. Another area of interest is the investigation of the role of Lp-PLA2 in other diseases, such as Alzheimer's disease and cancer. Finally, there is a need for further research on the safety and efficacy of N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide in long-term clinical trials.

Synthesis Methods

N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide is synthesized through a multi-step process that involves the reaction of 2-isopropyl-5-methylphenol with acetic anhydride to form the corresponding acetate. The acetate is then reacted with 4-aminophenol to form the corresponding amide. Finally, the amide is reacted with 2-methylpropanoyl chloride to form N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide.

Scientific Research Applications

N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide has been extensively studied for its potential therapeutic applications in cardiovascular diseases, particularly atherosclerosis. Atherosclerosis is a chronic inflammatory disease that is characterized by the accumulation of lipids, inflammatory cells, and extracellular matrix within the arterial wall. Lp-PLA2 is an enzyme that is involved in the hydrolysis of oxidized phospholipids, which are present in atherosclerotic plaques. N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide inhibits Lp-PLA2 activity, which reduces the hydrolysis of oxidized phospholipids and slows the progression of atherosclerosis.